Cas no 2361636-44-2 (Methyl 1-chloro-4-(trifluoromethyl)-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate)

• Product Name: Methyl 1-chloro-4-(trifluoromethyl)-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate
• CAS No: 2361636-44-2
• MF: C₁₀H₉ClF₃N₃O₂
• MW: 295.645571470261
• CID: 5463928
• Update Time: 2025-10-24

Methyl 1-chloro-4-(trifluoromethyl)-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-chloro-4-(trifluoromethyl)-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate
• Z3716931478
• methyl 1-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[3,4-d]pyridazine-6-carboxylate
• Pyrido[3,4-d]pyridazine-6(5H)-carboxylic acid, 1-chloro-7,8-dihydro-4-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C10H9ClF3N3O2/c1-19-9(18)17-3-2-5-6(4-17)7(10(12,13)14)15-16-8(5)11/h2-4H2,1H3
• InChI Key： QDLUCRGKIYTHHR-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C(F)(F)F)=NN=1)CN(C(=O)OC)CC2

Computed Properties

• Exact Mass: 295.0335387 g/mol
• Monoisotopic Mass: 295.0335387 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.3
• Molecular Weight: 295.64

Additional information on Methyl 1-chloro-4-(trifluoromethyl)-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate

Comprehensive Guide to Methyl 1-chloro-4-(trifluoromethyl)-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate (CAS No. 2361636-44-2)

Methyl 1-chloro-4-(trifluoromethyl)-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate (CAS No. 2361636-44-2) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridopyridazine family, known for its unique structural features and versatile applications. Researchers and industry professionals are increasingly interested in this molecule due to its trifluoromethyl group and chloro-substitution, which enhance its reactivity and binding properties in various chemical reactions.

The molecular structure of Methyl 1-chloro-4-(trifluoromethyl)-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate includes a pyrido[3,4-d]pyridazine core, which is a bicyclic system combining pyridine and pyridazine rings. The presence of the trifluoromethyl group (-CF3) is particularly noteworthy, as it is a common motif in medicinal chemistry due to its ability to improve metabolic stability and lipophilicity. The methyl carboxylate moiety further enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

One of the key applications of CAS No. 2361636-44-2 is in the development of novel pharmaceutical agents. The compound's structural complexity and functional groups make it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and neurological disorders. Recent studies have highlighted the potential of trifluoromethyl-substituted heterocycles in improving drug efficacy and reducing side effects, aligning with the growing demand for safer and more effective therapeutics.

In addition to pharmaceuticals, Methyl 1-chloro-4-(trifluoromethyl)-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate has applications in agrochemical research. The chloro and trifluoromethyl groups are known to enhance the bioactivity of pesticides and herbicides. This compound could serve as a precursor for developing next-generation crop protection agents, addressing the global need for sustainable agricultural solutions. The agrochemical industry is actively exploring such heterocyclic compounds to combat resistance and environmental challenges.

The synthesis of CAS No. 2361636-44-2 involves multi-step organic reactions, often starting from readily available pyridine derivatives. Key steps include the introduction of the trifluoromethyl group via halogen exchange or radical reactions, followed by cyclization to form the pyridopyridazine core. Researchers are optimizing these synthetic routes to improve yield and scalability, catering to the increasing demand for this compound in both academic and industrial settings.

From a market perspective, the demand for Methyl 1-chloro-4-(trifluoromethyl)-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate is expected to grow, driven by its applications in drug discovery and agrochemical innovation. Companies specializing in fine chemicals and custom synthesis are expanding their portfolios to include such high-value intermediates. The compound's unique properties and versatility make it a standout choice for researchers exploring new chemical entities and bioactive molecules.

Safety and handling of CAS No. 2361636-44-2 require standard laboratory precautions. While not classified as hazardous under typical conditions, proper storage in a cool, dry environment and the use of personal protective equipment (PPE) are recommended. Researchers should consult the material safety data sheet (MSDS) for detailed guidelines on handling and disposal.

In conclusion, Methyl 1-chloro-4-(trifluoromethyl)-7,8-dihydro-5H-pyrido[3,4-d]pyridazine-6-carboxylate (CAS No. 2361636-44-2) is a compound of significant interest in modern chemistry. Its structural features, combined with its potential in pharmaceuticals and agrochemicals, position it as a valuable tool for innovation. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing science and technology.